N-[2-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-1-[2-(3-fluorophenyl)ethyl]-6-oxo-3-piperidinecarboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-1-[2-(3-fluorophenyl)ethyl]-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C21H27FN4O2/c1-14-19(15(2)25-24-14)8-10-23-21(28)17-6-7-20(27)26(13-17)11-9-16-4-3-5-18(22)12-16/h3-5,12,17H,6-11,13H2,1-2H3,(H,23,28)(H,24,25)
• InChI Key: KAHMOANFOXJNSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCNC(=O)C2CCC(=O)N(C2)CCC3=CC(=CC=C3)F
• Molecular Formula: C21H27FN4O2
• Molecular Weight: 386.5 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole rings are found in various important classes of compounds, such as certain dyes and drugs. The compound also contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products.

Molecular Structure Analysis

The compound has several functional groups, including a pyrazole ring, a piperidine ring, and a fluorophenyl group. These groups can have significant effects on the compound’s reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the functional groups present. For example, the pyrazole ring might undergo reactions typical of aromatic compounds, such as electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase the compound’s lipophilicity, potentially affecting its absorption and distribution in the body.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds containing a pyrazole ring are found in various drugs and have been studied for their biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research could explore the potential biological activities of this compound, guided by its structural similarity to other biologically active compounds. This could involve in vitro and in vivo studies, as well as computational approaches such as molecular docking.